Sulphur Brown 10

Specification

• CAS No.: 1326-51-8
• Molecular Formula: C7H6F3N3O2
• Molecular Weight: 0

Introduction

Chemical Identity and Classification

Sulphur Brown 10 is classified within the sulfur dye family, a category characterized by insoluble colorants that require reduction to a soluble form before application. The compound is identified by CAS Registry Number 1326-51-8 and Colour Index (C.I.) Number 53055. This dye is known by multiple synonyms including Sulphur Brown G, Sulphur Yellow Brown 5G, and Yellow Brown 5G, reflecting its varying commercial designations and shade characteristics.

The compound lacks a defined molecular formula or precise molecular weight in scientific literature, which is typical of sulfur dyes due to their complex polymeric structure formed during the high-temperature sulfurization process. This structural complexity contributes to the dye's distinctive dyeing properties but presents challenges for exact molecular characterization.

Nomenclature and Identification

The systematic identification of Sulphur Brown 10 includes several technical designations that reflect its chemical nature and processing characteristics. In addition to its primary name, it is referred to as "4-Methyl-1,3-benzenediamine sulfurized heat-treated" and "1,3-Benzenediamine, 4-methyl-, sulfurized, heat-treated" in certain technical contexts. These extended names provide insight into the compound's precursor materials and manufacturing process, indicating its derivation from aromatic amines.

The leuco form of Sulphur Brown 10 carries a distinct CAS Registry Number (12262-27-0) and represents the reduced state of the dye with different solubility properties. This distinction between the oxidized and reduced forms is critical for understanding the application process of the dye in industrial settings.

Physical and Chemical Properties

Sulphur Brown 10 presents as a red-brown powder with distinctive solubility characteristics essential to its application process. The compound is insoluble in water in its standard form, requiring sodium sulfide solutions to achieve solubility and develop its characteristic brown coloration. This property necessitates specific dyeing procedures that incorporate reducing agents.

The dye demonstrates limited solubility in concentrated sulfuric acid, which affects both its processing requirements and potential chemical modifications. When exposed to different chemical environments, Sulphur Brown 10 exhibits predictable color changes: it maintains relative stability in alkaline powder solutions with minimal alteration, while exposure to sodium hypochlorite causes lightening and yellowing. Contact with concentrated sulfuric acid induces a transformation to yellow coloration, which provides a basis for identification and quality assessment.

Stability and Reactivity

The compound's stability varies across different environmental conditions, demonstrating moderate to good resistance to external factors such as light, washing, and perspiration. The dye's resistance profile is quantified through standardized testing procedures that establish its performance parameters for industrial applications.

Color changes under specific chemical exposures serve as diagnostic indicators for both identification and purity assessment. These reactivity patterns align with the general characteristics of the sulfur dye class while providing specific fingerprinting capabilities for Sulphur Brown 10.

Manufacturing and Synthesis

The industrial production of Sulphur Brown 10 follows a multistage thermal process involving precise ratios of aromatic amines and elemental sulfur. The primary synthetic pathway utilizes 4-methylbenzene-1,3-diamine (also known as 2,4-diaminotoluene) as the key aromatic precursor.

Production Process

The standard manufacturing method involves combining one part of 4-methylbenzene-1,3-diamine with two parts of sulfur, followed by prolonged thermal treatment. This mixture undergoes calcination at temperatures between 210-250°C for approximately 15 hours, forming the initial sulfurized product. The resulting material is then dissolved in a mixture of sodium sulfide and sodium hydroxide solution, followed by salt addition.

Further processing includes heating the solution to 240°C for six hours, followed by additional heating at 250°C for over four hours to ensure moisture evaporation. This extended thermal treatment is essential for developing the proper molecular structure and dyeing properties of the final product.

Alternative manufacturing approaches exist, including a procedure detailed in patent literature where "a mixture of 45 g of sulphur, 54 g of sodium sulphide 60% and 45 g of 2,4-diaminotoluene is baked in a rotary drum at 280°C during 24 hours". This process variation maintains the same fundamental chemistry but alters processing conditions to achieve specific product characteristics.

Leuco Form Production

The leuco (reduced) form of Sulphur Brown 10 requires additional processing steps beyond the standard manufacturing procedure. One documented method involves treating the oxidized dye with reducing agents in an alkaline environment: "250 g of the filter cake are mixed with 66 g of aqueous 50% sodium hydroxide and 16 g of glucose". This mixture is then heated to approximately 165°C and dried, yielding a product that maintains solubility in water while remaining stable against air oxidation.

The development of these stable leuco forms has significant implications for application efficiency and storage stability, representing an important advancement in sulfur dye technology.

Performance Characteristics

The industrial value of Sulphur Brown 10 is substantially determined by its fastness properties—measurements of the dye's resistance to various environmental and processing conditions. These characteristics are quantified according to standardized testing protocols established by the International Organization for Standardization (ISO) and the American Association of Textile Chemists and Colorists (AATCC).

Fastness Properties

The performance profile of Sulphur Brown 10 includes multiple fastness parameters critical for textile applications, as presented in the following data table:

Property	ISO Standard Rating	AATCC Standard Rating
Acid Resistance	3	3-4
Alkali Resistance	4	5
Light Fastness	3-4	4
Fulling	4	4
Perspiration Fastness	5	4-5
Soaping (Moderate)	4	4
Soaping (Severe)	4	-

These ratings utilize a standardized scale where higher numbers represent superior resistance properties. The data reveals that Sulphur Brown 10 demonstrates excellent perspiration fastness (ISO rating of 5) and good alkali resistance (ISO rating of 4), with moderate performance in acid resistance (ISO rating of 3).

The comparative analysis between ISO and AATCC standards indicates slight variations in testing methodology and assessment criteria, with AATCC generally reporting marginally higher ratings for alkali resistance. These differences highlight the importance of specifying the testing standard when evaluating dye performance.

Performance Analysis

Applications and Industrial Usage

Sulphur Brown 10 finds its primary application in the textile industry, particularly for dyeing cellulosic fibers and their blends. The compound demonstrates specific affinity for certain fiber types, making it suitable for targeted dyeing applications across multiple textile sectors.

Textile Dyeing Applications

The dye is primarily employed for coloring cotton and hemp fabrics, with additional applications in viscose (rayon) and vinylon/cotton blended materials. This versatility across cellulosic fiber types establishes Sulphur Brown 10 as a valuable component in textile processing operations requiring brown to reddish-brown colorations.

The dyeing process necessarily involves reduction of the dye using sodium sulfide or similar reducing agents, followed by oxidation to develop the final color on the fiber. This process leverages the dye's solubility characteristics to achieve penetration into the fiber structure before fixation through oxidation.

Secondary Applications

Beyond its primary textile applications, Sulphur Brown 10 demonstrates utility in leather and paper dyeing processes. These secondary applications leverage the dye's coloration properties for non-textile substrates, expanding its industrial relevance beyond the primary textile sector.

The specific application requirements for leather and paper dyeing differ from textile processes, necessitating adjusted formulations and application parameters to achieve optimal results. These adaptations typically involve modified reduction and fixation procedures appropriate to the substrate characteristics.

Leuco Form Characteristics

The leuco form of Sulphur Brown 10 (CAS No. 12262-27-0) represents the reduced state of the dye, offering distinct properties and application advantages. This variant allows for alternative processing methods and improved handling characteristics in industrial settings.

Properties and Advantages

The leuco form is marketed under various commercial names including "Diresul Orange RWS," "Sulfanol Brown S-2J," and "Sulphol Liquid Brown QGR," reflecting its widespread industrial adoption. These products typically feature improved solubility, stability, and application efficiency compared to the standard form.

A significant advantage of the leuco form includes the ability to formulate the dye as a liquid preparation, facilitating more precise dosing and improved consistency in industrial dyeing operations. Additionally, the pre-reduced state eliminates a processing step during application, potentially reducing chemical consumption and processing time.

Structural Considerations

While maintaining the same core chromophore structure as the oxidized form, the leuco variant features modifications to functional groups that dramatically alter its solubility profile. These modifications retain the essential coloration characteristics while enhancing handling properties.

The conversion between oxidized and leuco forms is reversible through appropriate chemical treatments, allowing for flexible processing adaptations based on specific application requirements and storage conditions.